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Compound of Interest

Compound Name: EPZ-719

Cat. No.: B10831913 Get Quote

Technical Support Center: EPZ-719
Welcome to the technical support center for EPZ-719. This resource provides troubleshooting

guides and frequently asked questions (FAQs) to help researchers, scientists, and drug

development professionals effectively use EPZ-719 in their experiments and avoid common

issues such as precipitation in culture media.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing EPZ-719 stock solutions?

A1: The recommended solvent for preparing EPZ-719 stock solutions is dimethyl sulfoxide

(DMSO). EPZ-719 is soluble in DMSO at concentrations up to 50 mg/mL (110.97 mM).[1][2]

For initial solubilization, ultrasonic treatment may be necessary.[1][2]

Q2: How should I store EPZ-719 powder and stock solutions?

A2: Proper storage is crucial to maintain the stability and activity of EPZ-719.
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Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months

-20°C 1 month

Table 1: Recommended Storage Conditions for EPZ-719.[1][2]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

DMSO stock solution into smaller, single-use volumes.

Q3: My EPZ-719 precipitated out of solution when I diluted my DMSO stock in culture media.

What should I do?

A3: Precipitation of EPZ-719 upon dilution in aqueous solutions like culture media is a common

issue due to its low aqueous solubility.[3][4] Please refer to the detailed Troubleshooting Guide

below for a step-by-step protocol to prevent and address this issue.

Q4: What is the mechanism of action of EPZ-719?

A4: EPZ-719 is a potent and selective inhibitor of the histone methyltransferase SETD2.[1][3][4]

[5] SETD2 is the sole enzyme responsible for the trimethylation of histone H3 at lysine 36

(H3K36me3), a critical epigenetic mark involved in transcriptional regulation, DNA damage

repair, and RNA splicing.[3][4]

Signaling Pathway
SETD2 plays a role in several key signaling pathways. Its activity, or lack thereof, can influence

pathways such as Wnt/β-catenin, AMPK-FOXO3, and p53 signaling.
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A diagram of the simplified SETD2 signaling pathway.
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This guide provides a detailed protocol for preparing and using EPZ-719 in cell culture to

minimize the risk of precipitation.

Experimental Protocol: Preparation of EPZ-719 Working
Solution
1. Preparation of High-Concentration Stock Solution in DMSO:

Start by preparing a high-concentration stock solution of EPZ-719 in 100% DMSO (e.g., 10

mM).

If the compound does not dissolve readily, brief sonication in a water bath can be applied.

Ensure the vial is tightly capped.

2. Intermediate Dilutions in DMSO (if necessary):

For creating a range of concentrations for your experiment, it is best practice to perform

serial dilutions of your high-concentration stock in 100% DMSO to create intermediate

stocks. Do not perform initial serial dilutions directly in culture media.

3. Final Dilution into Culture Media:

The final concentration of DMSO in the culture media should be kept as low as possible,

ideally below 0.5%, to avoid cellular toxicity. A final concentration of 0.1% DMSO is

commonly used and well-tolerated by most cell lines.

To achieve this, your DMSO stock (or intermediate stock) should be at least 200 to 1000

times more concentrated than your desired final concentration in the media.

Crucial Step: Add the small volume of the DMSO stock directly to the culture media in the

well or plate containing your cells. Pipette up and down immediately and gently swirl the

plate to ensure rapid and thorough mixing. Avoid adding the DMSO stock to a large volume

of media in a conical tube and then aliquoting, as this can increase the chances of

precipitation.

Workflow for Preparing Working Concentrations:
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Stock Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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